Cas no 1018307-63-5 ([1-(4-Methylbenzoyl)piperidin-3-yl]methanamine)

• Product Name: [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine
• CAS No: 1018307-63-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5069785
• Update Time: 2025-06-13

[1-(4-Methylbenzoyl)piperidin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-methylbenzoyl)piperidin-3-yl]methanamine
• [3-(aminomethyl)piperidin-1-yl]-(4-methylphenyl)methanone
• [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine

• Inchi： 1S/C14H20N2O/c1-11-4-6-13(7-5-11)14(17)16-8-2-3-12(9-15)10-16/h4-7,12H,2-3,8-10,15H2,1H3
• InChI Key： PHHYCEBHBGPLJX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3

Additional information on [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine

Professional Introduction to [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine (CAS No. 1018307-63-5)

[1-(4-Methylbenzoyl)piperidin-3-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1018307-63-5, features a unique structural framework that combines a piperidine ring with a benzoyl moiety, making it a promising candidate for further exploration in drug development.

The molecular structure of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine consists of a central piperidine ring substituted with a 4-methylbenzoyl group at the 1-position and an amine group at the 3-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for its application in synthetic chemistry and pharmacology. The presence of the benzoyl group enhances the compound's potential as a bioactive molecule, while the piperidine ring is known for its role in stabilizing various pharmacophores.

In recent years, there has been a growing interest in piperidine derivatives due to their versatile biological activities. These compounds have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine make it an attractive scaffold for designing novel therapeutic agents. Specifically, the benzoyl group can serve as a pharmacophore that interacts with biological targets, while the piperidine ring provides metabolic stability and solubility advantages.

One of the most compelling aspects of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine is its potential as a lead compound in drug discovery. Researchers have leveraged its structural motifs to develop analogs with enhanced pharmacological properties. For instance, modifications to the benzoyl group or the piperidine ring can fine-tune the compound's binding affinity and selectivity towards specific biological targets. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation drugs.

Recent studies have highlighted the importance of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine in the development of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. The compound's ability to interact with ATP-binding sites on kinases has been demonstrated through computational modeling and experimental validation. These findings suggest that it could serve as a foundation for creating more effective kinase inhibitors with improved efficacy and reduced side effects.

The synthesis of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pure samples of the compound, which are necessary for rigorous biological testing.

Beyond its potential in drug development, [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine has also shown promise in material science applications. Its unique molecular structure allows it to act as a building block for polymers and functional materials with tailored properties. For example, incorporating this compound into polymer chains can enhance thermal stability and mechanical strength, making it useful in high-performance materials.

The future prospects of [1-(4-Methylbenzoyl)piperidin-3-yl]methanamine are vast and exciting. Ongoing research aims to explore its full spectrum of biological activities and optimize its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical applications. As our understanding of its potential evolves, so too will its role in advancing therapeutic interventions across multiple disease areas.